4-(Ethoxycarbonyl)-3,3-dimethyl-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid

• IUPAC Name: 4-ethoxycarbonyl-3,3-dimethyl-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid
• InChI: InChI=1S/C11H16O5/c1-4-15-8(14)10-5-11(6-10,7(12)13)16-9(10,2)3/h4-6H2,1-3H3,(H,12,13)
• InChI Key: VSDUOEOJGIZQQF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C12CC(C1)(OC2(C)C)C(=O)O
• Molecular Formula: C11H16O5
• Molecular Weight: 228.24 g/mol
• CAS RN: 2230799-23-0

Description

4-(Ethoxycarbonyl)-3,3-dimethyl-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid, also known as EDOX or EDOX-1, is a bicyclic compound that has gained significant attention in scientific research due to its unique structure and potential applications.

Scientific Research Applications

Lipase-catalyzed Synthesis and Chiral Synthon Applications

The efficient preparation of optically active enantiomers of 1-ethoxycarbonyl-2-oxo-3-oxabicyclo[3.1.0]hexane, demonstrating its utility in synthesizing chiral synthons with high enantiomeric purity. This showcases the compound's potential in creating optically active materials essential for pharmaceutical synthesis (Tsuji, Onishi, & Sakata, 1999).

Photochemical and Thermolysis Studies

Research into 2-Oxabicyclo[2.1.1]hexane derivatives, including their synthesis via intramolecular photocycloaddition and thermolysis, provides insights into the behavior of these compounds under various conditions. This contributes to a broader understanding of cycloaddition reactions and the stability of ethoxycarbonyl-substituted compounds (Kirmse & Mrotzeck, 1988).

Pyrazole Derivative Synthesis

The creation of pyrazole derivatives from 4-(ethoxycarbonyl)-1,5-diphenyl-1H-pyrazole-3-carboxylic acid, illustrating the compound's role in generating heterocyclic structures with potential biological activity. This research underlines its application in the field of medicinal chemistry and the synthesis of bioactive molecules (Kasımoğulları & Arslan, 2010).

Aza-Diels-Alder Reactions in Aqueous Solution

The compound's derivatives have been used in Aza-Diels-Alder reactions to synthesize bicyclic amino acid derivatives, showcasing its utility in asymmetric synthesis and the development of novel amino acids for various applications (Waldmann & Braun, 1991).

Coordination Chemistry and Metal Complexes

Studies on the coordination behavior of related ethoxycarbonyl compounds towards Cu(II) and Co(II) metal ions contribute to the understanding of metal-ligand interactions, offering potential applications in materials science and catalysis (Athanasellis et al., 2009).